Cas no 162286-71-7 (Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 162286-71-7
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 5059041
• Update Time: 2025-06-11

Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate
• 2-Methoxy-7-methyl-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C11H13N3O3/c1-4-17-11(15)8-6-12-9-5-10(16-3)13-14(9)7(8)2/h5-6H,4H2,1-3H3
• InChI Key： JZWJURWQXLRNCU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NC2=CC(=NN2C=1C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 1.3
• Topological Polar Surface Area: 65.7

Additional information on Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate

Comprehensive Overview of Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 162286-71-7)

Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 162286-71-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both methoxy and methyl substituents, along with an ethyl carboxylate group, makes this molecule a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is its structural similarity to purine bases, which are fundamental components of DNA and RNA. This resemblance allows the compound to interact with various enzymatic systems, making it a valuable scaffold for designing novel therapeutics. Recent studies have highlighted its role in modulating adenosine receptors, which are implicated in conditions such as inflammation, cancer, and neurological disorders. As the demand for targeted therapies rises, this compound is being scrutinized for its potential to address unmet medical needs.

In the agrochemical sector, Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate is being investigated for its herbicidal and fungicidal properties. The compound's ability to disrupt essential metabolic pathways in pests and pathogens aligns with the industry's shift toward sustainable and eco-friendly solutions. With the global push for reduced pesticide residues in food, this molecule offers a promising avenue for developing next-generation crop protection agents. Its low environmental persistence and high selectivity are particularly appealing to researchers and regulators alike.

The synthesis of Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate typically involves multi-step reactions, including condensation and cyclization processes. Advances in green chemistry have led to optimized protocols that minimize waste and improve yields. For instance, microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency. These innovations are critical as the pharmaceutical industry seeks to reduce its carbon footprint while maintaining high standards of purity and scalability.

From a commercial perspective, the demand for CAS No. 162286-71-7 is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in high-value intermediates are increasingly listing this compound in their portfolios, catering to clients in drug development and material science. Its compatibility with parallel synthesis techniques further enhances its appeal for combinatorial chemistry applications, where rapid library generation is essential.

In conclusion, Ethyl 2-methoxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate represents a compelling case study in the intersection of chemistry and life sciences. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a molecule of enduring relevance. Whether in the quest for new medicines or sustainable agrochemicals, this compound continues to inspire innovation and collaboration across disciplines.